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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171

For researchers, scientists, and professionals in drug development, the safe handling of
energetic materials like Tetryl is paramount. This guide provides immediate, essential safety
and logistical information, including detailed operational and disposal plans to ensure the well-
being of laboratory personnel and the integrity of your research.

Tetryl, a yellow crystalline solid, is a sensitive high explosive and toxic substance,
necessitating stringent safety protocols.[1] Adherence to these guidelines is critical to mitigate
risks of accidental detonation and exposure.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Tetryl.
Double gloving is recommended.[2]
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Specifications and

PPE Category Equipment - K
emarks
Wear safety goggles with side
shields or chemical splash
goggles at all times.[3] A full-
Safety Goggles and Face face shield is also required to

Eye and Face Protection ) ]
Shield protect against splashes and

potential explosions.[2]
Contact lenses should not be

worn.[4]

Compatible chemical-resistant
Hand Protection Chemical-Resistant Gloves gloves such as nitrile rubber

are mandatory.[2]

A flame-retardant lab coat is
essential.[2] For operations
with a higher risk of explosion,
] Flame-Retardant Laboratory ) ) )
Body Protection Coat a blast shield and anti-static
oa
footwear should be utilized.[2]

Wear protective work clothing.

[4]

In areas without local exhaust
ventilation or during spill
) ) ) ) ) cleanup, a particulate filter
Respiratory Protection Particulate Filter Respirator )
respirator adapted to the
airborne concentration of the

substance is required.[4][5]

Operational Plan: From Handling to Disposal

Safe handling of Tetryl requires a controlled environment and meticulous procedures.
Operations should be enclosed where possible, with local exhaust ventilation to minimize
exposure.[4]

Handling Procedures:
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e Preparation: Ensure all necessary PPE is worn correctly. Work in a well-ventilated area with
explosion-proof electrical equipment and lighting.[1] Ground and bond all containers and
receiving equipment to prevent static discharge.[3][6]

o Handling: Use non-sparking tools.[1][6] Avoid friction, shock, and contact with hot surfaces.
[1] Do not eat, drink, or smoke in the handling area.[1][6]

o Storage: Store Tetryl in a fireproof, locked, and well-ventilated area, separated from strong
oxidants.[1][5] Keep containers tightly closed and in the dark, preferably in a separate
building protected from shock.[1][5]

Emergency and First Aid:

o Spill: In case of a spill, evacuate all non-essential personnel.[4] Remove all ignition sources
and ventilate the area.[1] Spill cleanup should be handled by an explosives specialist.[4] Do
not sweep or burn spilled material.[1]

» Fire: Do not fight a fire involving Tetryl.[4] There is a risk of explosion.[1] Evacuate the area
for at least one mile and contact emergency services.[4][7]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
soap and water.[1][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek
medical attention.[2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[1][7]

 Ingestion: Rinse the mouth and get emergency medical help immediately.[1]

Disposal Plan: Tetryl and Tetryl-contaminated waste are classified as hazardous and must be
disposed of according to EPA regulations.[8]

o Deactivation: One method of deactivation involves adding the explosive to an agueous
solution of hydrated sodium sulfite.[8]
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« Incineration: Controlled incineration in a licensed chemical destruction plant is a common
disposal method.[1][8] This can include rotary kiln, fluidized bed, or pyrolytic incineration.[8]

» Contaminated Materials: Contaminated packaging should be triple-rinsed before recycling or
reconditioning.[1] Contaminated clothing should be bagged and discarded as waste at the

work site.[9]

Experimental Workflow: Tetryl Handling and
Disposal

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.echemi.com/sds/tetryl-pid_Seven31950.html
https://www.atsdr.cdc.gov/toxprofiles/tp80-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp80-c4.pdf
https://www.echemi.com/sds/tetryl-pid_Seven31950.html
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/Tetryl_FAQ_PUB_ENG_0323.pdf
https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Prepare Ventilated & Grounded Workspace

Handlin,
A4 g

| Handle Tetryl with Non-Sparking Tools |
| (Avoid Shock & Friction)

If not for immediate use

if spill occurs 1f fire occurs 1f exposure occut is
Storage Disposal Emergency Procedures
A A4
Store in a Cool, Dry, Dark, Ventilated, . .
and Locked Location Decontaminate Equipment & Surfaces |<r

> Personal Exposure

Dispose of Tetryl & Contaminated Waste
i ion or Chemical D {

Evacuate & Ventilate DO NOT Fight Fire

Administer First Aid

(Wash Skin, Flush Eyes, etc.)

;

Seek Immediate Medical Attention

Cleanup by Explosives Specialist

Evacuate (1 Mile) & Alert Authorities

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tetryl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling Tetryl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119417 1#personal-protective-equipment-for-
handling-tetryl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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